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Compound Name:

2-enamide
CAS No.: 71910-51-5
Cat. No.: B1269319

Get Quote

Executive Summary

N-(2-bromophenyl)-3-phenylprop-2-enamide (also known as 2'-bromocinnamanilide) is a
lipophilic small molecule belonging to the cinnamanilide class. Structurally, it consists of a
cinnamoyl moiety linked to a 2-bromoaniline group. This scaffold is a privileged structure in
medicinal chemistry, widely investigated for its antimicrobial (specifically antimycobacterial) and
anticancer properties.

Unlike standard-of-care agents that often target a single pathway, 2'-bromocinnamanilide and
its derivatives exhibit polypharmacology, acting as:

e Tubulin Polymerization Inhibitors: Disrupting microtubule dynamics in cancer cells.

e Transglutaminase 2 (TG2) Inhibitors: Blocking protein cross-linking involved in fibrosis and
cancer metastasis.

» Antimicrobial Agents: Disrupting bacterial cell membranes and inhibiting specific enzymes
like Mycobacterium tuberculosis enoyl-ACP reductase (InhA).
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This guide compares N-(2-bromophenyl)-3-phenylprop-2-enamide with industry standards
Combretastatin A-4 (anticancer), Ciprofloxacin (antimicrobial), and Cystamine (TG2 inhibition).

Chemical Identity & Physicochemical Profile[1][2][3]
[4][5][6][7][8][9]

Property Specification

IUPAC Name (ezni)r:\il(;f—bromophenyl)—3—phenylprop—2—
Common Name 2'-Bromocinnamanilide

CAS Number 71910-51-5

Molecular Formula C15H12BrNO

Molecular Weight 302.17 g/mol

LogP (Predicted) ~4.2 (High Lipophilicity)

H-Bond Donors/Acceptors 1/1

Rotatable Bonds 3

Mechanism of Action

The biological activity of N-(2-bromophenyl)-3-phenylprop-2-enamide is driven by the
Michael acceptor reactivity of its

-unsaturated carbonyl group and the lipophilic bromine substituent.

Primary Pathway: Tubulin Inhibition & Apoptosis
Similar to Combretastatin A-4, this compound binds to the colchicine-binding site of
-tubulin. The steric bulk of the 2-bromo group locks the molecule in a conformation that

effectively wedges into the tubulin dimer, preventing polymerization into microtubules. This
leads to cell cycle arrest at the G2/M phase and subsequent apoptosis.
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Secondary Pathway: Transglutaminase 2 (TG2)
Inhibition
The cinnamoyl moiety acts as a competitive amine substrate for TG2. By occupying the active

site, it prevents the cross-linking of extracellular matrix proteins, a process critical for fibrosis
and cancer cell invasion.
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Figure 1: Dual mechanism of action targeting tubulin dynamics and tissue fibrosis pathways.

Comparative Performance Analysis
Anticancer Activity vs. Known Inhibitors

The 2-bromo substituent enhances metabolic stability compared to unsubstituted
cinnamanilides, though potency is generally lower than nanomolar specialists like
Combretastatin A-4.
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N-(2-
bromophenyl)-3- Combretastatin A-4  Cisplatin
Feature
phenylprop-2- (Benchmark) (Standard)
enamide
) Tubulin (Colchicine Tubulin (Colchicine o
Primary Target ) ] DNA (Cross-linking)
Site) Site)
ICso 1.0 - 10.0 uM (Typical
_ 0.001 - 0.01 pM 1.0-5.0 uM
(Leukemia/Breast) for class)

Toxicity Profile

Moderate (Selective

for dividing cells)

High (Neurotoxicity

risks)

High (Nephrotoxicity)

Solubility

Low (Lipophilic)

Low (Requires

phosphate prodrug)

Moderate

Mechanism Type

Reversible Binding

Reversible Binding

Irreversible Adducts

Antimicrobial Activity vs. Antibiotics

Cinnamanilides are particularly effective against Gram-positive bacteria and Mycobacteria due

to their ability to penetrate lipid-rich cell walls.

N-(2-
bromophenyl)-3- Ciprofloxacin Isoniazid (TB
Feature
phenylprop-2- (Benchmark) Standard)
enamide
Membrane Integrity / InhA (Cell Wall
Target DNA Gyrase )
Ftsz Synthesis)
N/A (Specific to
MIC (S. aureus) 25 -50 uM 05-1.0uM )
Mycobacteria)
MIC (M. tuberculosis) 10 - 60 pM 1-2uM 05-10uM
) ) Low (Membrane/Multi- ) ) ) )
Resistance Potential High (Single mutation)  High

target)
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Experimental Protocols
Synthesis: Modified Schotten-Baumann Reaction

This protocol yields high-purity N-(2-bromophenyl)-3-phenylprop-2-enamide suitable for
biological assays.

Reagents:

Cinnamoyl chloride (1.0 equiv)

2-Bromoaniline (1.0 equiv)

Pyridine (1.2 equiv) or Triethylamine

Dichloromethane (DCM) (Solvent)[1]

Workflow:

Preparation: Dissolve 2-bromoaniline (10 mmol) and pyridine (12 mmol) in anhydrous DCM
(20 mL) at 0°C under nitrogen atmosphere.

o Addition: Dropwise add a solution of cinnamoyl chloride (10 mmol) in DCM (10 mL) over 30

minutes.

o Reaction: Allow the mixture to warm to room temperature and stir for 4—6 hours. Monitor by
TLC (Hexane:EtOAc 3:1).

o Work-up: Wash the organic layer with 1M HCI (2x), saturated NaHCOs (2x), and brine.

 Purification: Dry over anhydrous MgSQOa4, concentrate in vacuo, and recrystallize from
Ethanol/Water to obtain white/off-white needles.

Tubulin Polymerization Assay (In Vitro)

To verify the mechanism of action compared to Combretastatin A-4.

Materials:
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 Purified Tubulin (>99% from bovine brain)
e GTP (Guanosine Triphosphate)

» Fluorescence Plate Reader (Ex 360 nm / Em 450 nm using DAPI reporter or OD340
turbidity)

Protocol:

e Incubation: Mix tubulin (10 uM) in PEM buffer (80 mM PIPES, 1 mM EGTA, 1 mM MgClz, pH
6.9) with GTP (1 mM).

o Treatment: Add test compound (10 uM) or Vehicle (DMSO). Include Combretastatin A-4 (2
KUM) as a positive control.

o Measurement: Initiate polymerization by warming to 37°C. Measure absorbance at 340 nm
every 30 seconds for 60 minutes.

e Analysis: Comparison of

(rate) and steady-state absorbance. A reduction in steady-state absorbance indicates
inhibition.
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Figure 2: Experimental workflow from synthesis to validation.

Conclusion & Strategic Positioning

N-(2-bromophenyl)-3-phenylprop-2-enamide is a robust "hit" molecule for early-stage drug
discovery, particularly in multidrug-resistant (MDR) contexts.

Advantages: It possesses a dual-action mechanism (tubulin + TG2) that is distinct from
standard DNA-damaging agents like Cisplatin, potentially bypassing common resistance
mechanisms. Its lipophilicity allows for good membrane permeability.[2]

Limitations: Its potency (UM range) is lower than specialized inhibitors (nM range). It serves
best as a lead scaffold for further optimization (e.g., adding methoxy groups to the cinnamoyl
ring to mimic Combretastatin).
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Recommendation: For researchers, this compound is an excellent positive control for TG2
inhibition assays or as a starting point for developing hybrid anticancer-antimicrobial agents.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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